5-(But-3-en-1-yl)-1,3-difluoro-2-iodobenzene

• CAS RN: 797049-15-1
• Molecular Formula: C10H9F2I
• Molecular Weight: 294.08 g/mol
• IUPAC Name: 5-but-3-enyl-1,3-difluoro-2-iodobenzene
• InChI: InChI=1S/C10H9F2I/c1-2-3-4-7-5-8(11)10(13)9(12)6-7/h2,5-6H,1,3-4H2
• InChI Key: MJAXTNRSNGKKDL-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1=CC(=C(C(=C1)F)I)F

Description

5-(But-3-en-1-yl)-1,3-difluoro-2-iodobenzene is a useful research compound. Its molecular formula is C10H9F2I and its molecular weight is 294.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.41 mol 1,3 difluoro-5-(3-butenyl)-benzene was added to a dry round bottom flask with 300 ml anhydrous tetrahydrofuran. After cooling under a nitrogen atmosphere to −70° C. a solution of 0.46 mol of n-butyllithium in 280 ml hexane was added. After stirring at −70° C. for 30 minutes a mixture of 0.46 mol of Iodine in 200 ml tetrahydrofuran was added slowly over 2 hours. The reaction was left to warm to room temperature overnight. The reaction was quenched by pouring onto ice/hydrochloric acid mixture. The layers were separated and the aqueous layer extracted twice with diethyl ether (2×100 ml). The combined organic layers were washed with 50 g sodium thiosulphate in 200 ml water to remove excess iodine, then with water (2×50 ml) and dried over anhydrous sodium sulphate. Removal of the solvent yielded 126 g of the title compound as a beige solid.